9,9-Dimethyl-10-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9,10-dihydroacridine
Overview
Description
9,9-Dimethyl-10-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9,10-dihydroacridine is a useful research compound. Its molecular formula is C27H30BNO2 and its molecular weight is 411.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
OLED Applications : Bipolar materials based on 9,9-dimethyl-9,10-dihydroacridine/imidazole have shown high efficiency as emitters and hosts for solution-processed non-doped deep-blue OLEDs and green PhOLEDs (Reddy, Cho, Sree, & Jin, 2016).
Efficient Reduction of Dioxygen : The compound has been observed to efficiently reduce dioxygen, more effectively than its monomer, in the presence of HClO4 and CoTPP+ in acetonitrile (Fukuzumi & Yorisue, 1991).
Blue TADF Emitters : Bulky acridine moieties have been used to create efficient blue thermally activated delayed fluorescence (TADF) emitters for solution-processed OLEDs, exhibiting high photoluminescent quantum yields (Chen et al., 2021).
Electron-Transfer Oxidation : The compound acts as a unique two-electron donor in electron-transfer oxidation with various organic oxidants, where electron transfer is the rate-determining step (Fukuzumi & Tokuda, 1992).
Chemiluminescence in Organic Synthesis : Novel chemiluminescence products have been produced from reactions involving 9-arylmethylene-10-methyl-9,10-dihydroacridines, offering a new method for studying chemiluminescence (Sakanishi, Kato, Mizukoshi, & Shimizu, 1994).
Solution-Processed OLEDs : Non-doped OLEDs using a single molecule-based exciplex have shown improved external quantum efficiency, making them a promising alternative to doped TADF systems (Jeong, Lee, Kim, Jang, & Hong, 2018).
Hole-Transporting Materials for OLEDs : Acridine-based small molecular hole-transporting materials have shown excellent current, power, and external quantum efficiencies for phosphorescent OLED applications (Braveenth et al., 2021).
High Fluorescence Emission Nanoparticles : Heterodifunctional polyfluorene building blocks have been used to produce nanoparticles with high fluorescence emission, offering potential for bright and stable fluorescence in various applications (Fischer, Baier, & Mecking, 2013).
properties
IUPAC Name |
9,9-dimethyl-10-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acridine | |
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InChI |
InChI=1S/C27H30BNO2/c1-25(2)21-11-7-9-13-23(21)29(24-14-10-8-12-22(24)25)20-17-15-19(16-18-20)28-30-26(3,4)27(5,6)31-28/h7-18H,1-6H3 | |
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InChI Key |
ITBBSQIVFBCCRG-UHFFFAOYSA-N | |
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Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)N3C4=CC=CC=C4C(C5=CC=CC=C53)(C)C | |
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Molecular Formula |
C27H30BNO2 | |
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Molecular Weight |
411.3 g/mol | |
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Retrosynthesis Analysis
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